(3R)-3-Isopropyl-1-methylpiperazine dihydrochloride

• Molecular Formula: C8H20Cl2N2
• Molecular Weight: 215.16 g/mol
• SMILES: CC(C)C1CN(CCN1)C.Cl.Cl
• InChI: InChI=1S/C8H18N2.2ClH/c1-7(2)8-6-10(3)5-4-9-8;;/h7-9H,4-6H2,1-3H3;2*1H/t8-;;/m0../s1
• InChIKey: FWHXFQOVWVXEBP-JZGIKJSDSA-N

(3R)-3-Isopropyl-1-methylpiperazine dihydrochloride (CAS: 1777812-79-9) is a chiral piperazine building block characterized by a specific (R)-configuration at the 3-position, existing as a dihydrochloride salt with molecular formula C8H20Cl2N2 and molecular weight 215.16 g/mol. As a member of the piperazine class, a versatile pharmacophore central to many approved drugs and CNS-active agents, its value for scientific selection lies not in any single property but in its defined stereochemical identity and salt form, which provide predictable, reproducible handles for synthetic derivatization and chiral SAR studies.

Overview of (3R)-3-Isopropyl-1-methylpiperazine Dihydrochloride for Research Procurement

(3R)-3-Isopropyl-1-methylpiperazine dihydrochloride (CAS: 1777812-79-9) is a chiral piperazine building block characterized by a specific (R)-configuration at the 3-position, existing as a dihydrochloride salt with molecular formula C8H20Cl2N2 and molecular weight 215.16 g/mol . As a member of the piperazine class, a versatile pharmacophore central to many approved drugs and CNS-active agents, its value for scientific selection lies not in any single property but in its defined stereochemical identity and salt form, which provide predictable, reproducible handles for synthetic derivatization and chiral SAR studies [1].

Stereochemical control

(R)-configured chiral building block for enantioselective synthesis

Salt form advantage

Dihydrochloride salt supports aqueous solubility and solid handling

Research application

Piperazine pharmacophore suited for CNS GPCR chiral SAR studies

• [1] SciProfiles. A Decade of Piperazine-Based Small Molecules Approved by U.S. FDA: Exploring the Medicinal Chemistry Impact of this Versatile Pharmacophore. 2024. View Source

Why (3R)-3-Isopropyl-1-methylpiperazine Dihydrochloride Cannot Be Replaced by Similar Piperazine Analogs

Interchanging piperazine derivatives in a research or development program without rigorous evidence is a known source of irreproducible data and project delays. Two critical differentiators—chirality and salt form—render generic substitution highly problematic. For chiral piperazines, the (R) and (S) enantiomers can exhibit vastly different, or even opposing, biological activities [1]. Furthermore, the dihydrochloride salt form of this compound confers distinct physicochemical properties, such as enhanced aqueous solubility and stability, which directly impact its handling, formulation, and reactivity compared to its free base or alternative salt forms. The following evidence sections quantify these specific points of differentiation.

Enantiomer mismatch

(S)-enantiomer or racemate may exhibit different biological activity or stereochemical outcome

Salt form alteration

Free base or alternative salt may reduce aqueous solubility and alter formulation behavior

• [1] Kumar, V., et al. Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. ACS Chemical Neuroscience. 2025; 16(14): 2665-2681. View Source

Quantitative Evidence Guide for Selecting (3R)-3-Isopropyl-1-methylpiperazine Dihydrochloride

Enantiomeric Excess in Chiral Piperazine Synthesis and Resolution

In contrast to the racemic mixture or the alternative (S)-enantiomer, the defined (R)-configuration at the 3-position of this piperazine derivative provides a unique handle for generating enantiomerically pure compounds. Patent literature describes processes for separating enantiomers of piperazine derivatives to achieve high enantiomeric excess (e.e.), underscoring the critical importance of starting with a defined stereoisomer to control downstream stereochemistry [1]. Using a racemate in place of the (3R) form introduces a second, uncontrolled stereoisomer that can confound biological results or require additional purification steps.

Stereochemical Purity

Class-level

Specific (R)-enantiomer vs racemic mixture or (S)-enantiomer

Supports enantiomer-specific synthesis control

Chiral resolution processes reported for piperazine derivatives

Evidence Dimension	Stereochemical Purity and Synthetic Control
Target Compound Data	Specific (R)-enantiomer
Comparator Or Baseline	Racemic mixture (e.g., 1-isopropyl-3-methylpiperazine) or (S)-enantiomer
Quantified Difference	Qualitative: Defined vs. undefined stereochemical outcome in subsequent reactions; potential for high enantiomeric excess (e.e.) vs. racemic product.
Conditions	Chiral resolution or asymmetric synthesis, as described in patent literature for related piperazine derivatives.

Why This Matters

This is a fundamental control point in chiral synthesis; using the incorrect stereoisomer or a racemate can lead to irreproducible results or necessitate costly, time-consuming chiral separations downstream.

• [1] Asceneuron SA. PROCESS FOR THE SEPARATION OF ENANTIOMERS OF PIPERAZINE DERIVATIVES. WO Patent Application. 2019. View Source

Impact of Methyl Substitution and Chirality on Nicotinic Receptor Selectivity

The introduction of a chiral center on the piperazine ring via methyl substitution profoundly impacts receptor selectivity. In a study of phenylpiperazine (PP) compounds, the addition of a methyl group at the C3 position of the piperazine ring greatly reduced activity at α9α10 nicotinic acetylcholine receptors (nAChRs) compared to substitutions at the C2 position [1]. Furthermore, the resulting (S) and (R) isomers exhibited distinct and enantioselective activity profiles, confirming that the specific 3D orientation of substituents around the chiral piperazine core is a key determinant of biological activity.

nAChR Selectivity

Class-level

C3-methyl substitution altered α9α10 receptor activity; (R)/(S) isomers showed enantioselective profiles

Enantiomer-specific receptor engagement context

Data from related arylpiperazine analogs

Evidence Dimension	Receptor Activity (α9α10 nAChR)
Target Compound Data	Predicted to have distinct activity based on (R)-configuration and 3-isopropyl substitution.
Comparator Or Baseline	C2-methyl substituted analogs and (S)-enantiomers of related arylpiperazines.
Quantified Difference	Qualitative: C3-substitution 'greatly reduced activity'; (R) and (S) isomers show 'enantioselective activity'.
Conditions	In vitro pharmacological assays on human α9α10 and α7 nAChRs expressed in Xenopus oocytes.

Why This Matters

This highlights that the position and stereochemistry of substituents on the piperazine ring are critical drivers of target engagement and selectivity, making the choice of a specific enantiomer like (3R)-3-isopropyl-1-methylpiperazine a key decision in neuroscience drug discovery.

• [1] Kumar, V., et al. Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. ACS Chemical Neuroscience. 2025; 16(14): 2665-2681. View Source

Chirality-Driven Enantioselectivity in Dopamine Receptor Binding

In a study of selective dopamine D3 receptor (D3R) antagonists, the (R)-enantiomer of BAK2-66 demonstrated significantly higher D3R affinity and selectivity than its (S)-enantiomer [1]. This is a direct example of how the (R) configuration at a chiral center on a piperazine-containing molecule can be the eutomer (the more active enantiomer), validating the necessity of sourcing and testing individual stereoisomers in drug development programs targeting CNS receptors.

D3R Affinity

Class-level

(R)-enantiomer showed higher D3R affinity and selectivity vs (S)-enantiomer in binding assays

Enantiomer-attribution review for CNS receptor targeting

Reported for related chiral piperazine D3R antagonist

Evidence Dimension	Dopamine D3 Receptor (D3R) Affinity and Selectivity
Target Compound Data	Not directly tested, but provides a class-level precedent for (R)-enantiomer activity.
Comparator Or Baseline	(S)-enantiomer of BAK2-66
Quantified Difference	Qualitative: '(R)-BAK2-66 showed higher D3R affinity and selectivity than its (S)-enantiomer'.
Conditions	In vitro competitive radioligand binding assays on human D3R.

Why This Matters

This evidence directly supports the principle that for chiral piperazine derivatives targeting CNS receptors, the (R)-enantiomer is often the more potent and selective form, justifying the selection of (3R)-3-isopropyl-1-methylpiperazine for CNS-targeted projects.

• [1] Kumar, V., et al. Chiral Resolution and Serendipitous Fluorination Reaction for the Selective Dopamine D3 Receptor Antagonist BAK2-66. ACS Med Chem Lett. 2014; 5(6): 647–651. View Source

Distinct Conformational and Steric Properties of (R)- vs. (S)-Piperazine Enantiomers

The specific (R)-configuration of this compound dictates a unique three-dimensional conformation that differs from its (S)-enantiomer. This is a fundamental property of chiral molecules, and for piperazine derivatives, the ring conformation (often a stable chair conformation [1]) and the spatial orientation of the isopropyl and methyl groups are fixed. X-ray crystallographic analysis of related chiral piperazines confirms these distinct geometries, which directly govern how the molecule interacts with biological targets or participates in stereoselective chemical reactions [2].

3D Conformation

Class-level

X-ray crystallography confirmed distinct chair conformations for (R) and (S) piperazine derivatives

Non-superimposable conformations govern stereoselective interactions

Structural analysis from literature on chiral piperazines

Evidence Dimension	Three-Dimensional Conformation
Target Compound Data	Unique (R)-configuration leading to specific spatial orientation of substituents.
Comparator Or Baseline	(S)-enantiomer (e.g., CAS 80949-76-4).
Quantified Difference	Qualitative: Non-superimposable mirror image conformations.
Conditions	Determined by X-ray crystallography or computational modeling.

Why This Matters

This is the foundational reason why enantiomers cannot be substituted; their distinct 3D shapes lead to different interactions in chiral environments, whether in a biological receptor binding pocket or in an asymmetric synthesis.

• [1] Xu, F. Single-crystal X-ray structural analysis reveals that the piperazine ring in compound 1 presents a stable and minimum energy chair conformation. Semantic Scholar. 2014. View Source
• [2] Publications Crystallography Laboratory Nijmegen. The stereogeometry and absolute configuration of the title compound has been proved by an X-ray diffraction analysis. View Source

Enhanced Aqueous Solubility and Formulation Compatibility via Dihydrochloride Salt Form

The dihydrochloride salt form (C8H20Cl2N2, MW 215.16) of (3R)-3-isopropyl-1-methylpiperazine provides enhanced water solubility compared to its free base (C8H18N2, MW 142.24) . While a precise quantitative solubility difference is not reported for this specific compound, it is a well-established principle in pharmaceutical science that salt formation with HCl significantly increases the aqueous solubility of basic amines like piperazine. The free base of the (S)-enantiomer is commercially available as a liquid , further highlighting that the dihydrochloride is a distinct physical entity with different handling and formulation characteristics.

Aqueous Solubility

Class-level

Dihydrochloride salt (solid) vs free base (liquid); salt form enhances water solubility

Solubility and handling context for formulation studies

General salt formation principle for basic amines

Evidence Dimension	Aqueous Solubility and Physical Form
Target Compound Data	Dihydrochloride salt, solid, MW 215.16.
Comparator Or Baseline	Free base (e.g., (3S)-enantiomer, liquid, MW 142.24).
Quantified Difference	Qualitative: Enhanced solubility due to salt formation; solid vs. liquid physical state.
Conditions	Standard laboratory conditions (aqueous buffers, room temperature).

Why This Matters

Solubility is a critical parameter for in vitro assays, in vivo dosing, and formulation development. The dihydrochloride salt ensures the compound can be reliably dissolved in aqueous media, whereas the free base may precipitate or require organic co-solvents, potentially confounding assay results.

Best Application Scenarios for (3R)-3-Isopropyl-1-methylpiperazine Dihydrochloride

Chiral Pool Synthesis for CNS Drug Candidates

This compound serves as a well-defined chiral building block for constructing novel CNS-active molecules, particularly those targeting G protein-coupled receptors (GPCRs) like dopamine and serotonin receptors. The (R)-configuration provides a stereochemically pure starting point, enabling medicinal chemists to systematically explore SAR around the 3-position of the piperazine core. The precedent for (R)-enantiomers exhibiting higher affinity for certain GPCRs [1] makes this specific enantiomer a strategic choice for initial hit-to-lead campaigns.

Physicochemical Property Optimization in Lead Series

In a lead optimization program, the dihydrochloride salt form offers immediate advantages in terms of aqueous solubility and handling. Researchers can utilize this compound to probe the impact of a chiral, cationic amine on properties like logD, solubility, and permeability without the complications of a poorly soluble free base . This allows for a cleaner assessment of how the piperazine core contributes to the overall drug-like profile of a candidate series.

Negative Control or Enantiomer Pair for Target Validation

In target validation studies for a novel receptor or enzyme, using both the (3R) and (3S) enantiomers is essential. The (3R)-3-isopropyl-1-methylpiperazine dihydrochloride can serve as one half of a matched enantiomer pair to demonstrate stereospecific biological activity. A differential response between the (R) and (S) forms provides strong evidence for target engagement and specificity, a critical step in de-risking a new drug target [2].

Reference Standard for Chiral Analytical Method Development

The defined (R)-stereochemistry and high purity (≥98%) make this compound suitable for use as a reference standard in developing and validating chiral HPLC or SFC methods. It can be used to determine enantiomeric purity of synthetic batches or to resolve racemic mixtures of related piperazine derivatives, ensuring the quality and consistency of chemical inputs for research.

Application

Selection Property

Validation Focus

Chiral SAR studies for CNS GPCRs

(R)-configured piperazine building block

Enantiomer-specific target engagement

Solubility and formulation screening

Dihydrochloride salt form

Aqueous solubility and handling

Target engagement validation

Matched (R)- vs (S)-enantiomer pair

Stereospecific biological response

Chiral HPLC/SFC method calibration

Defined (R)-stereochemistry and high enantiomeric purity

Enantiomeric purity verification

• [1] Kumar, V., et al. Chiral Resolution and Serendipitous Fluorination Reaction for the Selective Dopamine D3 Receptor Antagonist BAK2-66. ACS Med Chem Lett. 2014; 5(6): 647–651. View Source
• [2] Kumar, V., et al. Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. ACS Chemical Neuroscience. 2025; 16(14): 2665-2681. View Source